Cas no 1850362-20-7 (3-bromo-4-cyano-N-propylbenzene-1-sulfonamide)

• Product Name: 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide
• CAS No: 1850362-20-7
• MF: C₁₀H₁₁BrN₂O₂S
• MW: 303.175540208817
• CID: 6528845
• PubChem ID: 165524980
• Update Time: 2025-07-23

3-bromo-4-cyano-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1850362-20-7
• EN300-1452808
• 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide

• Inchi： 1S/C10H11BrN2O2S/c1-2-5-13-16(14,15)9-4-3-8(7-12)10(11)6-9/h3-4,6,13H,2,5H2,1H3
• InChI Key： PLWJJDXIMWXSNG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 301.97246g/mol
• Monoisotopic Mass: 301.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide (CAS No. 1850362-20-7): Properties, Applications, and Industry Relevance

3-bromo-4-cyano-N-propylbenzene-1-sulfonamide (CAS No. 1850362-20-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonamide derivative combines a bromo-substituted aromatic ring with a cyano group and a propyl sulfonamide moiety, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₀H₁₁BrN₂O₂S, reflects a balanced hydrophobicity and reactivity, ideal for further functionalization.

Recent studies highlight the growing demand for halogenated sulfonamides like 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide in drug discovery. The compound’s bromo-cyano synergy enables selective cross-coupling reactions, a hot topic in Pd-catalyzed transformations and click chemistry. Researchers are particularly interested in its potential as a bioisostere for optimizing drug solubility and metabolic stability, addressing common challenges in small-molecule therapeutics.

In agrochemicals, this compound’s sulfonamide scaffold aligns with trends in sustainable crop protection. Its structural motifs resemble those in modern herbicide safeners, sparking interest in eco-friendly formulations. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in GMP synthesis.

From a commercial perspective, CAS 1850362-20-7 is increasingly listed in custom synthesis catalogs, with suppliers emphasizing its role in high-value intermediates. The compound’s stability under ambient storage conditions and compatibility with green solvents like ethyl acetate enhances its industrial appeal. Patent analyses reveal its inclusion in novel kinase inhibitor designs, correlating with the booming targeted cancer therapy market.

Environmental and safety assessments of 3-bromo-4-cyano-N-propylbenzene-1-sulfonamide indicate favorable biodegradation profiles compared to traditional halogenated aromatics. This positions it as a candidate for green chemistry initiatives, answering industry demands for benign-by-design chemicals. Computational modeling (QSAR studies) predicts low ecotoxicity, supporting its use in next-generation formulations.

The synthesis of this compound typically involves stepwise functionalization of benzene derivatives, with recent optimizations focusing on atom economy and catalyst recycling. These advancements align with the circular economy principles dominating chemical manufacturing discourse. Quality control protocols for 1850362-20-7 now incorporate ICH guidelines, ensuring batch-to-batch reproducibility for preclinical studies.

Emerging applications include its use in organic electronics as a dopant precursor, leveraging its electron-withdrawing cyano group. This intersects with the explosive growth of flexible electronics and OLED materials. Furthermore, its metal-chelating potential is being explored in catalytic systems for asymmetric synthesis, a key area in chiral drug development.

Market analysts note rising queries for "bromo-cyano sulfonamide suppliers" and "CAS 1850362-20-7 price trends," reflecting commercial interest. Academic searches for "sulfonamide cross-coupling protocols" and "cyano-group stabilization methods" underscore its research relevance. These trends validate the compound’s dual role as both a tool molecule and a scaffold for innovation.